Cas no 93904-67-7 ((Bis(2-acetoxyethyl)-m-tolyl)ammonium acetate)

• Product name: (Bis(2-acetoxyethyl)-m-tolyl)ammonium acetate
• CAS No: 93904-67-7
• MF: C₁₇H₂₅NO₆
• MW: 339.383505582809
• CID: 809798
• PubChem ID: 44153972

(Bis(2-acetoxyethyl)-m-tolyl)ammonium acetate Chemical and Physical Properties

Names and Identifiers

• (Bis(2-acetoxyethyl)-m-tolyl)ammonium acetate
• [bis(2-acetoxyethyl)-m-tolyl]ammonium acetate
• 93904-67-7
• DTXSID20917222
• EINECS 299-807-0
• Acetic acid--(4-amino-2-methyl-1,3-phenylene)di(ethane-2,1-diyl) diacetate (1/1)

• Inchi： InChI=1S/C15H21NO4.C2H4O2/c1-10-13(6-8-19-11(2)17)4-5-15(16)14(10)7-9-20-12(3)18;1-2(3)4/h4-5H,6-9,16H2,1-3H3;1H3,(H,3,4)
• InChI Key： ZPQIRKPXCCBPCY-UHFFFAOYSA-N
• SMILES： CC1=C(C=CC(=C1CCOC(=O)C)N)CCOC(=O)C.CC(=O)O

Computed Properties

• Exact Mass: 339.168188
• Monoisotopic Mass: 339.168188
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 345
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 120

Experimental Properties

• Boiling Point: 421°C at 760 mmHg
• Flash Point: 169.9°C